N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(2,4,6-trimethylphenyl)thiourea
• InChI: InChI=1S/C18H22N2O2S/c1-11-8-12(2)17(13(3)9-11)20-18(23)19-14-6-7-15(21-4)16(10-14)22-5/h6-10H,1-5H3,(H2,19,20,23)
• InChI Key: KMMHIDBLSDZRFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=S)NC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea (DMTU) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized and studied for its unique properties and effects.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea is believed to exert its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the production of inflammatory mediators. It also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea has been shown to have antioxidant and anti-inflammatory effects in various in vitro and in vivo studies. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. It also reduces the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, it also has some limitations such as its low solubility in water and its potential toxicity at high concentrations. These limitations need to be taken into consideration when designing experiments using N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer and diabetes. Further studies are needed to determine its efficacy and safety in vivo. Another area of interest is its potential use as a plant growth regulator and its effects on crop yield. Additionally, its potential applications in material science and catalysis need to be further explored.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea can be synthesized through a reaction between 3,4-dimethoxyaniline and mesityl isothiocyanate. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product. The purity and yield of N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea can be improved through further purification techniques.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-N'-mesitylthiourea has been studied for its potential applications in various fields including medicine, agriculture, and material science. In medicine, it has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer and diabetes. In agriculture, it has been studied as a plant growth regulator and as a means of improving crop yield. In material science, it has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and sensing.